Cas no 27179-33-5 (4-(pyrimidin-2-yl)aminobutanoic acid)

• Product Name: 4-(pyrimidin-2-yl)aminobutanoic acid
• CAS No: 27179-33-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD08445194
• CID: 250764
• PubChem ID: 16228606
• Update Time: 2025-04-19

4-(pyrimidin-2-yl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(2-pyrimidinylamino)-
• Butyricacid, 4-(2-pyrimidinylamino)- (8CI)
• 4-(Pyrimidin-2-ylamino)-butyric acid
• 4-(pyrimidin-2-yl)aminobutanoic acid
• 4-(pyrimidin-2-ylamino)butanoic acid
• SCHEMBL5848939
• 4-(pyrimidin-2-ylamino)butanoicacid
• EN300-39329
• N-(pyrimidinyl)-gamma-aminobutyric acid
• SB56887
• AKOS000187507
• VS-02758
• FT-0758262
• MFCD08445194
• Butanoic acid, 4-(2-pyrimidinylamino)- (9CI)
• 27179-33-5
• CS-0248194
• 4-[(pyrimidin-2-yl)amino]butanoic acid
• F1974-0030
• Z228589440
• DA-07448
• BBL010937
• STK802018
• G48556

• MDL： MFCD08445194
• Inchi： 1S/C8H11N3O2/c12-7(13)3-1-4-9-8-10-5-2-6-11-8/h2,5-6H,1,3-4H2,(H,12,13)(H,9,10,11)
• InChI Key： RVGJESXWPZEPBG-UHFFFAOYSA-N
• SMILES： OC(CCCNC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 181.08523
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11